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Compound of Interest

Compound Name: MRT67307 dihydrochloride

Cat. No.: B1150241

For Researchers, Scientists, and Drug Development Professionals

Introduction

MRT67307 dihydrochloride is a potent and selective dual inhibitor of TANK-binding kinase 1
(TBK1) and IkB kinase ¢ (IKKg), key regulators of innate immune signaling.[1][2] It also exhibits
potent inhibitory activity against Unc-51 like autophagy activating kinase 1 (ULK1) and 2
(ULK?2), crucial components of the autophagy initiation complex.[1][3] This dual functionality
makes MRT67307 a valuable tool for dissecting the roles of these kinases in macrophage-
mediated inflammation, antiviral responses, and autophagy. These application notes provide
detailed protocols and quantitative data to guide the use of MRT67307 in macrophage
research.

Mechanism of Action

MRT67307 exerts its effects by inhibiting the kinase activity of TBK1/IKKe and ULK1/ULK2. In
macrophages, TBK1 and IKKe are critical for the phosphorylation and activation of Interferon
Regulatory Factor 3 (IRF3), a transcription factor that drives the expression of type | interferons
(e.g., IFN-B) and other inflammatory genes in response to pathogen-associated molecular
patterns (PAMPS) like lipopolysaccharide (LPS) and viral nucleic acids.[1][3][4] By inhibiting
TBK1/IKKe, MRT67307 effectively blocks this signaling cascade, leading to a reduction in pro-
inflammatory cytokine production.[1][3] Furthermore, its inhibition of ULK1/ULK2 allows for the
blockade of autophagic flux, enabling the study of autophagy's role in various cellular
processes within macrophages.[3][5]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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